(1R,3R,5R)-2-Azabicyclo[3.1.0]hexane-3-carboxamide 2,2,2-trifluoroacetate

• IUPAC Name: (1R,3R,5R)-2-azabicyclo[3.1.0]hexane-3-carboxamide;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C6H10N2O.C2HF3O2/c7-6(9)5-2-3-1-4(3)8-5;3-2(4,5)1(6)7/h3-5,8H,1-2H2,(H2,7,9);(H,6,7)/t3-,4-,5-;/m1./s1
• InChI Key: ANTLFTRMIBAQHA-DEVUXVJFSA-N
• Canonical SMILES: C1C2C1NC(C2)C(=O)N.C(=O)(C(F)(F)F)O
• Isomeric SMILES: C1[C@H]2[C@@H]1N[C@H](C2)C(=O)N.C(=O)(C(F)(F)F)O
• Molecular Formula: C8H11F3N2O3
• Molecular Weight: 240.18 g/mol

Description

“(1R,3R,5R)-2-Azabicyclo[3.1.0]hexane-3-carboxamide 2,2,2-trifluoroacetate” is a chemical compound with the molecular formula C8H11F3N2O3 and a molecular weight of 240.18 g/mol. It is used as a reagent in the preparation of methanoprolinenitrile-containing dipeptide mimetics as DPP-IV inhibitors and as antidiabetic agents.

Molecular Structure Analysis

The molecular structure of this compound consists of an azabicyclo[3.1.0]hexane core with a carboxamide group at the 3-position and a trifluoroacetate group.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 240.18 g/mol. Other specific physical and chemical properties such as boiling point, melting point, and density are not provided in the search results.

Scientific Research Applications

Synthesis and Structural Analysis

• Intramolecular Reductive Cyclopropanation : A study by Gensini et al. (2002) explored the synthesis of tris- and monoprotected derivatives with the 1-amino-3-azabicyclo[3.1.0]hexane and 1-amino-3-azabicyclo[4.1.0]heptane skeleton through intramolecular reductive cyclopropanation. This method yielded enantiomerically pure compounds, highlighting the potential of this approach in synthesizing complex molecular structures including (1R,3R,5R)-2-Azabicyclo[3.1.0]hexane-3-carboxamide 2,2,2-trifluoroacetate (Gensini et al., 2002).

Chemical Reactions and Derivatives

• Sonogashira Cross-Coupling : Carné-Carnavalet et al. (2013) developed a method involving Sonogashira cross-coupling for synthesizing 4-substituted 3-azabicyclo[3.1.0]hexan-2-ones from 2-iodocyclopropanecarboxamides. This process demonstrates the chemical versatility and potential applications of compounds structurally related to (1R,3R,5R)-2-Azabicyclo[3.1.0]hexane-3-carboxamide (Carné-Carnavalet et al., 2013).

Pharmacological Potential

• T-Type Calcium Channel Inhibitors : Kim and Nam (2016) synthesized a series of derivatives as inhibitors of T-type calcium channels, demonstrating the therapeutic potential of related compounds in treating conditions like neuropathic pain (Kim & Nam, 2016).

Structural and Pharmacophoric Analysis

• Conformational Analogues Study : Vilsmaier et al. (1996) investigated diastereomers of 6-Piperidino-3-azabicyclo[3.1.0]hexane-6-carboxamide, providing insight into the structural aspects and potential pharmacophoric uses of related compounds (Vilsmaier et al., 1996).

Scalable Synthesis

• Stereocontrolled Synthesis : Gan et al. (2013) described a scalable and stereoselective synthesis method for a closely related compound, demonstrating the feasibility of large-scale production of such complex molecules (Gan et al., 2013).